Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester structure
63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537

2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties

Names and Identifiers

    • 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
    • ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
    • 63515-22-0
    • Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
    • DTXSID20795406
    • InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
    • SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br

Computed Properties

  • Exact Mass: 300.01099
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 300.01095g/mol
  • Heavy Atom Count: 17
  • Complexity: 276
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 59.9Ų

Experimental Properties

  • PSA: 59.92

2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature

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